Cas no 2171774-40-4 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid)

4-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its key structural features include a hex-4-ynyl side chain and a 2-methylbutanoic acid moiety, offering unique steric and reactivity properties for tailored modifications. The Fmoc group ensures orthogonal protection compatibility in solid-phase peptide synthesis (SPPS), facilitating selective deprotection under mild basic conditions. The alkyne functionality enables click chemistry applications, such as CuAAC or strain-promoted cycloadditions, for site-specific bioconjugation or labeling. This compound is particularly valuable for introducing constrained or hydrophobic segments into peptide backbones, enhancing structural diversity in drug discovery and biochemical research. Its high purity and stability make it suitable for demanding synthetic workflows.
4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid structure
2171774-40-4 structure
Product Name:4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid
CAS No:2171774-40-4
MF:C26H28N2O5
MW:448.510927200317
CID:5792445
PubChem ID:165744089
Update Time:2025-06-08

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2171774-40-4
    • 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hex-4-ynamido]-2-methylbutanoic acid
    • EN300-1473061
    • 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid
    • Inchi: 1S/C26H28N2O5/c1-3-4-13-23(24(29)27-15-14-17(2)25(30)31)28-26(32)33-16-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22-23H,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
    • InChI Key: OSOUJWHDFWRRCN-UHFFFAOYSA-N
    • SMILES: O(C(NC(CC#CC)C(NCCC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 448.19982200g/mol
  • Monoisotopic Mass: 448.19982200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 10
  • Complexity: 747
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid Pricemore >>

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Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid

Comprehensive Overview of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid (CAS No. 2171774-40-4)

The compound 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid (CAS No. 2171774-40-4) is a specialized peptide synthesis intermediate widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a hex-4-ynamido moiety, makes it invaluable for solid-phase peptide synthesis (SPPS) and click chemistry applications. Researchers are increasingly exploring its role in drug discovery, particularly for targeted therapies and biomarker labeling.

In recent years, the demand for Fmoc-protected amino acid derivatives like 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid has surged due to advancements in proteomics and personalized medicine. This compound’s alkyne functional group enables efficient bioorthogonal reactions, a hot topic in chemical biology. Scientists frequently search for "Fmoc-alkyne amino acid uses" or "CAS 2171774-40-4 applications," reflecting its relevance in cancer research and antibody-drug conjugates (ADCs).

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid involves meticulous organic chemistry protocols, ensuring high purity for biomedical applications. Its methylbutanoic acid backbone enhances solubility, addressing common challenges in peptide modification. Discussions around "improving peptide stability" or "Fmoc group removal techniques" often highlight this compound’s utility in next-generation therapeutics.

From an SEO perspective, keywords like "buy CAS 2171774-40-4," "Fmoc-hex-4-ynamido supplier," and "custom peptide synthesis" are trending, underscoring its commercial and scientific demand. The compound’s compatibility with HPLC purification and mass spectrometry further solidifies its position in high-throughput screening workflows. As AI-driven drug design gains traction, tools predicting molecular interactions frequently reference such building blocks.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hex-4-ynamido-2-methylbutanoic acid exemplifies innovation at the intersection of chemistry and biology. Its versatility in bioconjugation and alignment with green chemistry principles (e.g., reduced waste in SPPS) positions it as a cornerstone in modern life sciences. For researchers querying "advanced peptide reagents" or "CAS 2171774-40-4 specifications," this compound offers a robust solution for cutting-edge research.

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